Cas no 65542-79-2 (Benzoic acid, methoxy-, propyl ester)
65542-79-2 structure
Product Name:Benzoic acid, methoxy-, propyl ester
CAS No:65542-79-2
MF:C11H14O3
MW:194.227063655853
CID:389029
PubChem ID:20530775
Update Time:2025-04-19
Benzoic acid, methoxy-, propyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, methoxy-, propyl ester
- propyl 2-methoxybenzoate
- Z53833553
- RKNMLBOVBRNMFX-UHFFFAOYSA-N
- DTXSID40608408
- Benzoic acid, 2-methoxy-, propyl ester
- 65542-79-2
- AKOS008947858
- SCHEMBL1072024
-
- Inchi: 1S/C11H14O3/c1-3-8-14-11(12)9-6-4-5-7-10(9)13-2/h4-7H,3,8H2,1-2H3
- InChI Key: RKNMLBOVBRNMFX-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=CC=1OC)=O)CCC
Computed Properties
- Exact Mass: 194.094294304g/mol
- Monoisotopic Mass: 194.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 35.5Ų
Benzoic acid, methoxy-, propyl ester Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
65542-79-2 (Benzoic acid, methoxy-, propyl ester) Related Products
- 118-58-1(Benzyl salicylate)
- 118-61-6(Ethyl salicylate)
- 1466-82-6(Acetylsalicylic anhydride)
- 5446-02-6(Methyl 4-methoxysalicylate)
- 6290-24-0(Ethyl 2-ethoxybenzoate)
- 7335-26-4(Ethyl 2-methoxybenzoate)
- 22955-73-3(Dimethyl 4-methoxyisophthalate)
- 606-45-1(Methyl 2-methoxybenzoate)
- 2065-27-2(Methyl 2,6-dimethoxybenzoate)
- 3686-55-3(Methyl 2-ethoxybenzoate)
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